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Formation
Introduction
Ethane hydrates are crystalline, ice-like compounds in which ethane molecules are trapped

within a lattice of water molecules. Their formation and dissociation are of significant interest in

the fields of flow assurance in oil and gas pipelines, natural gas storage and transportation, and

climate science. Understanding the kinetics and thermodynamics of ethane hydrate formation

under high-pressure conditions is crucial for developing effective prevention or promotion

strategies. This application note provides a detailed overview of a typical experimental setup

and protocol for studying the formation of ethane hydrate under high-pressure conditions in a

laboratory setting.

Experimental Apparatus
A variety of experimental setups can be used for high-pressure gas hydrate studies, including

rocking cells, high-pressure autoclaves, and microfluidic devices.[1][2] A common and versatile

apparatus is a high-pressure stirred tank reactor, which allows for precise control and

monitoring of experimental parameters.

Core Components of a High-Pressure Reactor Setup:
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High-Pressure Vessel: Typically a cylindrical reactor made of stainless steel (e.g., SS316) or

other high-strength materials like PEEK, capable of withstanding pressures up to and

exceeding 10 MPa.[3][4] The vessel may feature sapphire or viewing windows to allow for

visual observation of the hydrate formation process.[5][6]

Temperature Control System: A jacketed vessel connected to a circulating coolant bath (e.g.,

a mixture of water and ethylene glycol) is used to accurately control the temperature of the

reactor.[4] The system should be capable of achieving and maintaining temperatures in the

range of 253 K to 473 K.[5][6]

Agitation System: A magnetic stirrer or a mechanical mixer with multiple blades is employed

to ensure proper mixing of the gas and liquid phases, which is crucial for studying the

kinetics of hydrate formation.[4] Stirring rates can be controlled and varied to investigate their

effect on the formation process.[7][8]

Gas Injection System: A high-pressure gas cylinder containing pure ethane (typically with a

purity of 99.9% or higher) is connected to the reactor via a series of valves and tubing.[4] A

gas pump or booster may be used to achieve the desired initial pressure in the reactor.[9]

Data Acquisition System: The reactor is equipped with high-precision pressure transmitters

and temperature sensors (e.g., 100-Ω platinum resistance thermometers) to continuously

monitor the conditions inside the vessel.[3][4][10] These sensors are connected to a data

acquisition system that records the pressure and temperature data over time.[7]

Safety Features: Given the high pressures involved, the setup must include safety features

such as pressure relief valves and rupture discs.

Data Presentation: Ethane Hydrate Formation
Conditions
The formation of ethane hydrate is highly dependent on pressure and temperature. The

following table summarizes experimental data for ethane hydrate formation under various

conditions, as reported in the literature.
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Temperature
(K)

Initial Pressure
(MPa)

Stirring Rate
(rpm)

Notes Reference

270 - 280 0.883 - 1.667 -
Batch type

reactor
[8]

274 - 282 0.6 - 2.6 -

Semi-batch

stirred tank

reactor

[11]

275.2 1.56 - 2.46 800

Investigation of

initial pressure

effects

[4][7]

277.2 1.56 - 2.46 800

Investigation of

initial pressure

effects

[4]

279.2 1.56 - 2.46 800

Investigation of

initial pressure

effects

[4]

273.15 - 282.15 - -

Fifteen different

tests at three

pressure levels

for each

temperature

[10]

275.2 - 282.1 - -

Measurement of

hydrate

dissociation

points

[12]

Experimental Workflow Diagram
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Preparation Phase

Experimental Phase

Post-Experiment

1. Reactor Preparation:
Clean and rinse the reactor with distilled water.

2. Evacuation:
Evacuate the reactor using a vacuum pump.

3. Charging with Water:
Inject a specific volume of distilled water into the reactor.

4. Initial Pressurization:
Pressurize with ethane to just below the equilibrium pressure.

5. Temperature Stabilization:
Set the coolant bath to the desired experimental temperature and allow the system to stabilize.

6. Final Pressurization:
Increase the ethane pressure to the target initial pressure.

7. Start Agitation:
Turn on the mixer to the specified stirring rate.

8. Data Logging:
Start recording pressure and temperature data.

9. Hydrate Formation:
Monitor for a pressure drop, indicating hydrate formation.

10. Reach Equilibrium:
Continue the experiment until the pressure stabilizes.

11. Dissociation (Optional):
Increase temperature to dissociate hydrates and determine dissociation conditions.

12. System Cleanup:
Depressurize and clean the reactor.

Click to download full resolution via product page

Caption: Experimental workflow for high-pressure ethane hydrate formation.
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Detailed Experimental Protocol
This protocol outlines the steps for conducting a typical high-pressure ethane hydrate
formation experiment in a stirred tank reactor.

1. Reactor Preparation: 1.1. Thoroughly clean the high-pressure reactor vessel and all

associated components. 1.2. Rinse the reactor multiple times with double-distilled water to

remove any impurities.[4] 1.3. Assemble the reactor, ensuring all seals and fittings are secure

to prevent leaks under high pressure.

2. System Evacuation and Leak Test: 2.1. Connect a vacuum pump to the reactor and

evacuate the system to remove any residual air.[4] 2.2. Close the valve to the vacuum pump

and monitor the reactor pressure for a period of time to ensure there are no leaks.

3. Charging the Reactor: 3.1. Inject a predetermined volume of degassed, double-distilled

water into the reactor.[4] The amount of water will depend on the specific experimental goals.

3.2. Purge the gas lines with high-purity ethane gas.

4. Pressurization and Temperature Stabilization: 4.1. Pressurize the reactor with ethane gas to

a pressure slightly below the expected hydrate formation equilibrium pressure at the desired

temperature.[4] 4.2. Set the temperature of the circulating coolant bath to the target

experimental temperature and allow the reactor to reach thermal equilibrium.[4] 4.3. Once the

temperature has stabilized, increase the pressure of the ethane gas to the desired initial

experimental pressure.[4]

5. Initiation of Hydrate Formation and Data Collection: 5.1. Turn on the magnetic stirrer or

mechanical mixer to the desired agitation speed.[4] 5.2. Begin recording the temperature and

pressure inside the reactor using the data acquisition system.[4] 5.3. The onset of hydrate

formation is typically indicated by a noticeable drop in the reactor pressure as ethane gas is

consumed to form the solid hydrate phase.[12]

6. Reaching Equilibrium: 6.1. Continue the experiment, maintaining a constant temperature,

until the pressure inside the reactor stabilizes, indicating that the hydrate formation has

reached equilibrium or has ceased.[4]

7. Post-Experiment Procedures: 7.1. (Optional) Hydrate Dissociation: To determine the hydrate

dissociation conditions, slowly increase the temperature of the reactor in a stepwise manner

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8526973?utm_src=pdf-body
https://www.researchgate.net/figure/Experimental-hydrate-formation-apparatus_fig1_269167496
https://www.researchgate.net/figure/Experimental-hydrate-formation-apparatus_fig1_269167496
https://www.researchgate.net/figure/Experimental-hydrate-formation-apparatus_fig1_269167496
https://www.researchgate.net/figure/Experimental-hydrate-formation-apparatus_fig1_269167496
https://www.researchgate.net/figure/Experimental-hydrate-formation-apparatus_fig1_269167496
https://www.researchgate.net/figure/Experimental-hydrate-formation-apparatus_fig1_269167496
https://www.researchgate.net/figure/Experimental-hydrate-formation-apparatus_fig1_269167496
https://www.researchgate.net/figure/Experimental-hydrate-formation-apparatus_fig1_269167496
https://pubs.acs.org/doi/pdf/10.1021/je700383p
https://www.researchgate.net/figure/Experimental-hydrate-formation-apparatus_fig1_269167496
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8526973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


while recording the pressure.[12] The dissociation point is identified by a sharp increase in

pressure as the hydrates decompose and release the guest gas.[12] 7.2. After the experiment

is complete, safely vent the pressure from the reactor. 7.3. Disassemble and clean the reactor

for subsequent experiments.

Conclusion
This application note provides a comprehensive guide for researchers and scientists interested

in studying the formation of ethane hydrate under high-pressure conditions. The described

experimental setup, data, and protocol offer a solid foundation for conducting reproducible and

accurate experiments. By carefully controlling and monitoring the experimental parameters,

valuable insights into the kinetics and thermodynamics of ethane hydrate formation can be

obtained, which is essential for various industrial and scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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